Cas no 54519-05-0 (Ethenyl pent-3-enoate)

• Product name: Ethenyl pent-3-enoate
• CAS No: 54519-05-0
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 2186914
• PubChem ID: 53439650

Ethenyl pent-3-enoate Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid ethenyl ester
• ethenyl pent-3-enoate
• Ethenyl pent-3-enoate

• Inchi： 1S/C7H10O2/c1-3-5-6-7(8)9-4-2/h3-5H,2,6H2,1H3
• InChI Key： TZJIUGQJYDVBLA-UHFFFAOYSA-N
• SMILES： O(C=C)C(CC=CC)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters